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Compound of Interest

Compound Name: S-15176

Cat. No.: B1243693 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and experimental

integrity. This document provides essential, immediate safety and logistical information for the

compound S-15176, an inhibitor of the mitochondrial permeability transition pore (PTP).

Chemical Identification:

Identifier Value

Product Name S-15176[1]

Synonyms

N-[(3,5-Di-tert-butyl-4-hydroxy-1-thiophenyl)]-3-

propyl-N′-(2,3,4-trimethoxybenzyl)piperazine

difumarate salt

CAS Number 148089-70-7[1][2]

Molecular Formula C₃₁H₄₈N₂O₄S[1]

Molecular Weight 544.79 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
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S-15176 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Adherence to proper safety protocols is crucial.

GHS Hazard Classification:

Classification Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed[1]

Acute aquatic toxicity 1
H400: Very toxic to aquatic

life[1]

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Recommended Personal Protective Equipment (PPE):

Protection Type Specific Recommendations

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat or other protective clothing to prevent

skin contact.

Respiratory Protection

A NIOSH-approved respirator is recommended

if working in a poorly ventilated area or if dusts

are generated.

Hand Protection Compatible chemical-resistant gloves.

Experimental Protocols
Inhibition of Mitochondrial Swelling:

A key application of S-15176 is the inhibition of the mitochondrial permeability transition pore. A

typical experimental protocol to assess this involves:
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Isolate mitochondria from the tissue of interest (e.g., rat liver) using standard differential

centrifugation methods.

Induce mitochondrial swelling using an agent such as tert-butylhydroperoxide.

Treat the mitochondrial suspension with varying concentrations of S-15176.

Monitor the change in absorbance at 540 nm to quantify mitochondrial swelling. S-15176 has

been shown to inhibit mitochondrial swelling induced by tert-butylhydroperoxide with an IC₅₀

value of 45.7 μM.[2][3]

Handling and Disposal Plan
A clear, step-by-step plan for the operational use and disposal of S-15176 is critical for safety

and environmental protection.

Operational Workflow for Handling S-15176:

Preparation Handling Cleanup & Disposal

Assess Hazards Don PPE
Proceed

Weigh S-15176Proceed Dissolve in Solvent Perform Experiment Decontaminate WorkspaceComplete Segregate Waste Dispose of Waste

Click to download full resolution via product page

Caption: A streamlined workflow for the safe handling of S-15176 from preparation to disposal.

Disposal Plan:

All waste materials contaminated with S-15176 must be handled as hazardous waste.

Waste Segregation and Disposal Pathway:
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Caption: Logical flow for the segregation and disposal of S-15176 contaminated waste.

First Aid Measures:

Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

In Case of Skin Contact Wash with plenty of soap and water.

If Inhaled Move person into fresh air.

Storage and Stability:
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Condition Recommendation

Storage Temperature
Store at room temperature in the continental

US; may vary elsewhere.[3]

Stability
Stable under recommended storage conditions.

[1]

Incompatible Materials Strong oxidizing agents.

By adhering to these guidelines, laboratory personnel can safely handle S-15176, minimize

environmental impact, and ensure the integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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